Cas no 1263208-99-6 (3-(4-Methoxybenzyl)-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carboxylicacid)

• Product Name: 3-(4-Methoxybenzyl)-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carboxylicacid
• CAS No: 1263208-99-6
• MF: C₁₉H₁₄N₂O₄S
• MW: 366.390463352203
• CID: 5178065
• Update Time: 2025-06-11

3-(4-Methoxybenzyl)-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxybenzyl)-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carboxylicacid
• 3-(4-Methoxy-benzyl)-6-thiophen-2-yl-isoxazolo[5,4-b]pyridine-4-carboxylic acid
• 3-(4-Methoxybenzyl)-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carboxylic acid

• Inchi： 1S/C19H14N2O4S/c1-24-12-6-4-11(5-7-12)9-15-17-13(19(22)23)10-14(16-3-2-8-26-16)20-18(17)25-21-15/h2-8,10H,9H2,1H3,(H,22,23)
• InChI Key： PNSRFSMODWTXFJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(=O)O)=C2C(=N1)ON=C2CC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 500
• XLogP3: 3.8
• Topological Polar Surface Area: 114

Additional information on 3-(4-Methoxybenzyl)-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carboxylicacid

Professional Introduction to Compound with CAS No 1263208-99-6 and Product Name: 3-(4-Methoxybenzyl)-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carboxylicacid

The compound with the CAS number 1263208-99-6 and the product name 3-(4-Methoxybenzyl)-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carboxylicacid represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a complex fused ring system, has garnered considerable attention due to its structural novelty and potential therapeutic applications. The presence of both thiophene and isoxazole moieties in its molecular framework suggests a unique interplay of electronic and steric effects, which may contribute to its distinct pharmacological profile.

Recent research in medicinal chemistry has highlighted the importance of isoxazole derivatives in the development of novel therapeutic agents. Isoxazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiophene ring into the isoxazole scaffold further enhances the compound's potential by introducing additional functional groups that can interact with biological targets. This combination has been explored in various drug discovery campaigns, leading to promising results in preclinical studies.

The 3-(4-Methoxybenzyl) substituent in the molecule adds another layer of complexity, influencing both the solubility and bioavailability of the compound. The methoxy group on the benzyl moiety can participate in hydrogen bonding interactions, potentially improving binding affinity to biological receptors. Moreover, the electronic properties of the methoxy group can modulate the reactivity of the isoxazole ring, making it a versatile scaffold for further derivatization.

In terms of synthetic chemistry, the preparation of 3-(4-Methoxybenzyl)-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carboxylicacid involves multi-step reactions that showcase the expertise required in modern organic synthesis. The formation of the isoxazole ring typically involves cyclization reactions between β-diketones or α-haloketones with hydroxamic acid derivatives. The introduction of the thiophene ring can be achieved through cross-coupling reactions such as Suzuki or Stille couplings, which allow for precise functionalization at specific positions on the thiophene core.

One of the most compelling aspects of this compound is its potential application in oncology research. Isoxazole derivatives have been reported to exhibit inhibitory effects on various kinases and other enzymes involved in cancer cell proliferation. The unique structural features of 3-(4-Methoxybenzyl)-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carboxylicacid make it an attractive candidate for further investigation as a lead compound in drug development pipelines targeting solid tumors and hematological malignancies. Preclinical studies have demonstrated that such derivatives can disrupt key signaling pathways involved in tumor growth and survival.

Another area where this compound shows promise is in anti-inflammatory therapy. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The ability of isoxazole derivatives to modulate inflammatory pathways has been well-documented in several studies. By targeting key mediators such as COX-2 and LOX enzymes, these compounds can reduce pro-inflammatory cytokine production and alleviate symptoms associated with inflammation-driven pathologies.

The pharmacokinetic properties of 3-(4-Methoxybenzyl)-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carboxylicacid are also worth examining. The presence of polar functional groups like hydroxamic acid and carboxylic acid ensures good solubility in aqueous media, which is crucial for oral bioavailability. Additionally, metabolic stability studies indicate that the compound undergoes minimal degradation under physiological conditions, suggesting a favorable pharmacokinetic profile for further clinical development.

In conclusion, the compound with CAS number 1263208-99-6 and product name 3-(4-Methoxybenzyl)-6-(thiophen-2-yl)isoxazolo[5,4-b]pyridine-4-carboxylicacid represents a significant contribution to pharmaceutical chemistry. Its unique structural features and demonstrated biological activities position it as a valuable tool for further research in oncology and anti-inflammatory therapy. As synthetic methodologies continue to evolve, new derivatives based on this scaffold may emerge as effective therapeutic agents addressing unmet medical needs.